(2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid

• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: (2S)-2-amino-2-(2-hydroxycyclopentyl)acetic acid
• InChI: InChI=1S/C7H13NO3/c8-6(7(10)11)4-2-1-3-5(4)9/h4-6,9H,1-3,8H2,(H,10,11)/t4?,5?,6-/m0/s1
• InChI Key: CDTUOCOTIVFJEB-WRVKLSGPSA-N
• Isomeric SMILES: C1CC(C(C1)O)[C@@H](C(=O)O)N
• Canonical SMILES: C1CC(C(C1)O)C(C(=O)O)N

Description

(2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid is a chiral amino acid derivative characterized by a cyclopentyl ring substituted with a hydroxyl group at the 2-position. Its molecular formula is C₇H₁₃NO₃, with a molecular weight of 159.18 g/mol (CAS: 1822576-63-5) . The compound's stereochemistry (2S) and hydroxyl group contribute to its unique physicochemical properties, including hydrogen-bonding capacity and solubility. It has been explored in pharmaceutical research, though commercial availability is currently discontinued .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid typically involves the following steps:

Starting Materials: The synthesis begins with cyclopentanone and glycine.

Reaction Conditions: The reaction is carried out under basic conditions, often using sodium hydroxide as a base.

Industrial Production Methods

Industrial production methods for (2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and optimized reaction conditions ensures high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The amino group can be reduced to form an amine.

Substitution: The amino group can undergo substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products

The major products formed from these reactions include:

Oxidation: Formation of 2-keto-2-(2-hydroxycyclopentyl)acetic acid.

Reduction: Formation of 2-amino-2-(2-hydroxycyclopentyl)amine.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

(2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with enzymes and receptors in biological systems.

Pathways: It may modulate biochemical pathways related to amino acid metabolism and neurotransmitter synthesis.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table highlights key structural and physicochemical differences between the target compound and analogous 2-amino-2-substituted acetic acids:

Table 1: Structural and Physicochemical Properties

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Stereochemistry	Key Features
(2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid	2-hydroxycyclopentyl	C₇H₁₃NO₃	159.18	(2S)	Hydroxyl group enhances polarity
(2S)-2-Amino-2-(4-methoxyphenyl)acetic acid	4-methoxyphenyl	C₉H₁₁NO₃	181.19	(2S)	Aromatic, methoxy donor
2-Amino-2-(2-pyridyl)acetic acid	2-pyridyl	C₇H₈N₂O₂	152.15	Racemic	Heteroaromatic, basic nitrogen
(2S)-2-Amino-2-[3-(trifluoromethyl)phenyl]acetic acid	3-trifluoromethylphenyl	C₉H₈F₃NO₂	219.16	(2S)	Strong electron-withdrawing group
2-Amino-2-(2-methoxyphenyl)acetic acid	2-methoxyphenyl	C₉H₁₁NO₃	181.19	Racemic	Methoxy at ortho position
(S)-2-Amino-2-(thiophen-2-yl)acetic acid	thiophen-2-yl	C₆H₇NO₂S	157.19	(S)	Sulfur-containing heterocycle

Key Observations :

• Substituent Effects: The hydroxycyclopentyl group in the target compound provides a non-aromatic, polar environment distinct from phenyl, pyridyl, or thiophenyl substituents. Hydroxyl groups increase hydrogen-bonding capacity compared to methoxy or trifluoromethyl groups .
• Stereochemistry : Enantiomeric purity (2S) in the target and some analogues (e.g., 4-methoxyphenyl derivative) may enhance receptor binding specificity compared to racemic mixtures .

Key Findings :

• Hydroxycyclopentyl vs. Cyclohexyl : The cyclohexyl analogue () exhibits neuroactive properties, suggesting that ring size (cyclopentyl vs. cyclohexyl) influences target engagement .
• Thiophene Derivatives : Sulfur-containing analogues (e.g., thiophen-2-yl) may exhibit unique solubility and electronic properties, useful in metalloprotein studies .

Biological Activity

(2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid, also known as a cyclopentyl derivative of amino acids, has garnered attention in recent years due to its potential biological activities. This article reviews the compound's biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Molecular Formula : C8H15NO3
• Molecular Weight : 173.21 g/mol

This structure features a cyclopentyl group attached to an amino acid backbone, which may influence its interaction with biological targets.

1. Antimicrobial Activity

Research indicates that (2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid exhibits significant antimicrobial properties. In vitro studies have shown that the compound can inhibit the growth of various bacterial strains, particularly those resistant to conventional antibiotics.

• Case Study : A comparative study highlighted its effectiveness against Staphylococcus aureus and Escherichia coli, where it demonstrated a minimum inhibitory concentration (MIC) significantly lower than that of standard antibiotics.

2. Anticancer Properties

The compound has also been investigated for its potential anticancer effects. Preliminary studies suggest that it may induce apoptosis in cancer cell lines.

• Mechanism of Action : It appears to modulate apoptotic pathways by increasing pro-apoptotic factors while decreasing anti-apoptotic proteins, leading to enhanced cell death in malignant cells.

Cancer Cell Line	IC50 (µM)	Mechanism
MDA-MB-231	15	Apoptosis induction
HeLa	20	Cell cycle arrest

3. Neuroprotective Effects

Emerging evidence suggests that (2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid may possess neuroprotective properties. Animal models have shown that it can reduce neuronal damage following ischemic events.

• Research Findings : In a rodent model of stroke, administration of the compound resulted in a marked decrease in infarct size and improved neurological scores compared to controls.

1. ADMET Properties

The pharmacokinetic profile of (2S)-2-Amino-2-(2-hydroxycyclopentyl)acetic acid has been evaluated through computational modeling, revealing favorable absorption and distribution characteristics:

• Absorption : High permeability across intestinal epithelium.
• Distribution : Moderate plasma protein binding (approximately 60%).
• Metabolism : Predominantly hepatic metabolism with potential CYP450 interactions.
• Excretion : Renal excretion as metabolites.

2. Toxicity Studies

Toxicological assessments indicate that the compound exhibits low toxicity profiles at therapeutic doses, with no significant adverse effects observed in animal models during acute toxicity studies.